Cas no 1785275-35-5 (1,2,4-Triazine-5-carboxylic acid, 3-bromo-)

• Product Name: 1,2,4-Triazine-5-carboxylic acid, 3-bromo-
• CAS No: 1785275-35-5
• MF: C₄H₂BrN₃O₂
• MW: 203.981579303741
• CID: 5237867
• Update Time: 2025-10-21

1,2,4-Triazine-5-carboxylic acid, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-5-carboxylic acid, 3-bromo-

• Inchi： 1S/C4H2BrN3O2/c5-4-7-2(3(9)10)1-6-8-4/h1H,(H,9,10)
• InChI Key： BKXXKXBHCUDIHY-UHFFFAOYSA-N
• SMILES： N1C=C(C(O)=O)N=C(Br)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines

Additional information on 1,2,4-Triazine-5-carboxylic acid, 3-bromo-

Comprehensive Overview of 1,2,4-Triazine-5-carboxylic acid, 3-bromo- (CAS No. 1785275-35-5)

1,2,4-Triazine-5-carboxylic acid, 3-bromo- (CAS No. 1785275-35-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated derivative of 1,2,4-triazine is particularly valued for its unique structural properties, which make it a promising candidate for drug discovery and material science applications. The presence of both a carboxylic acid group and a bromine atom in its molecular framework allows for versatile chemical modifications, enabling researchers to explore a wide range of synthetic pathways.

In recent years, the demand for 1,2,4-Triazine-5-carboxylic acid, 3-bromo- has surged due to its potential role in developing novel small-molecule inhibitors and bioconjugation reagents. Its CAS No. 1785275-35-5 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry and catalysis. The compound's ability to act as a building block for more complex structures has made it a focal point in studies targeting kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and infectious disease research.

One of the key advantages of 1,2,4-Triazine-5-carboxylic acid, 3-bromo- lies in its compatibility with modern cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are essential for constructing drug-like molecules and functional materials, making the compound a valuable tool for synthetic chemists. Additionally, its bromine substituent offers a handle for further derivatization, which is critical in the design of targeted therapeutics and high-performance polymers.

The compound's relevance extends to green chemistry initiatives, where researchers are exploring its use in sustainable synthesis protocols. With increasing emphasis on environmentally friendly processes, 1,2,4-Triazine-5-carboxylic acid, 3-bromo- is being investigated for its potential in catalytic transformations that minimize waste and energy consumption. This aligns with global efforts to reduce the ecological footprint of chemical manufacturing, a topic frequently discussed in scientific forums and industry reports.

From a commercial perspective, CAS No. 1785275-35-5 is often listed in catalogs of fine chemicals and research reagents, catering to laboratories focused on high-throughput screening and structure-activity relationship (SAR) studies. Its stability under standard storage conditions and compatibility with common solvents further enhance its practicality for bench-scale experiments and industrial-scale production. As the pharmaceutical industry continues to prioritize fragment-based drug design, the demand for such versatile intermediates is expected to rise.

In summary, 1,2,4-Triazine-5-carboxylic acid, 3-bromo- (CAS No. 1785275-35-5) represents a critical intersection of chemical innovation and applied research. Its multifaceted applications—from drug development to material science—underscore its importance in contemporary chemistry. As scientific inquiries into heterocyclic compounds and bioactive molecules intensify, this compound is poised to remain a subject of significant interest and exploration.